Cas no 1904-60-5 (3-AMINO-2-PHENYL-4(3H)-QUINAZOLINONE)

• Product Name: 3-AMINO-2-PHENYL-4(3H)-QUINAZOLINONE
• CAS No: 1904-60-5
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• MDL: MFCD00447207
• CID: 907722
• PubChem ID: 24882707
• Update Time: 2025-06-13

3-AMINO-2-PHENYL-4(3H)-QUINAZOLINONE Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-2-PHENYL-4(3H)-QUINAZOLINONE
• 3-amino-2-phenylquinazolin-4-one
• 2-phenyl-3-amino-4-oxo-3,4-dihydroquinazoline
• 3-amino-2-phenyl-(3H)-quinazoline-4-one
• 3-amino-2-phenyl-3,4(H)-quinazolin-4-one
• 3-Amino-2-phenyl-3H-quinazolin-4-one
• 3-Amino-2-phenyl-4-quinazolin-4(3H)-one
• 3-amino-2-phenylquinazolin-4(3H)-one
• 3-amino-2-phenyl-quinazoline-(3H)-4-one
• 3-Amino-3,4-dihydro-2-phenyl-4-quinazolinone
• 3-Amino-4-oxo-2-phenyl-3,4-dihydroquinazoline
• MLS000708502
• 4(3H)-Quinazolinone, 3-amino-2-phenyl-
• MFCD00447207
• AKOS000299428
• SCHEMBL3751629
• AE-641/01103004
• 3-Amino-2-phenyl-3,4-dihydroquinazolin-4-one
• TimTec1_001089
• Oprea1_696399
• 3-amino-2-phenyl-quinazolin-4-one
• 1904-60-5
• J-012296
• YKBACEIGOHYXAC-UHFFFAOYSA-N
• 3-amino-2-phenyl-3-hydroquinazolin-4-one
• STK073489
• CS-0255488
• DTXSID90172523
• HMS1537B11
• NCGC00174804-01
• Oprea1_710257
• SMR000287969
• CHEMBL1164861
• 3-Amino-2-phenyl-4(3H)-quinazolinone, 97%
• HMS2703O16
• BRD-K89772656-001-01-8

• MDL： MFCD00447207
• Inchi： 1S/C14H11N3O/c15-17-13(10-6-2-1-3-7-10)16-12-9-5-4-8-11(12)14(17)18/h1-9H,15H2
• InChI Key： YKBACEIGOHYXAC-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(C2C=CC=CC=2)N1N

Computed Properties

• Exact Mass: 237.09000
• Monoisotopic Mass: 237.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Melting Point: 176-179 °C (lit.)
• PSA: 60.91000
• LogP: 2.35850

3-AMINO-2-PHENYL-4(3H)-QUINAZOLINONE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• RTECS：DB7084000
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S26

Additional information on 3-AMINO-2-PHENYL-4(3H)-QUINAZOLINONE

Comprehensive Overview of 3-AMINO-2-PHENYL-4(3H)-QUINAZOLINONE (CAS No. 1904-60-5): Properties, Applications, and Industry Insights

3-AMINO-2-PHENYL-4(3H)-QUINAZOLINONE (CAS No. 1904-60-5) is a heterocyclic organic compound belonging to the quinazolinone family, a class of compounds renowned for their diverse pharmacological and industrial applications. This compound features a quinazolinone core substituted with an amino group at the 3-position and a phenyl ring at the 2-position, which contributes to its unique chemical and biological properties. Researchers and industries are increasingly interested in this molecule due to its potential in drug discovery, material science, and agrochemical development.

The structural versatility of 3-AMINO-2-PHENYL-4(3H)-QUINAZOLINONE makes it a valuable intermediate in synthetic chemistry. Its electron-rich aromatic system and hydrogen-bonding capabilities enable interactions with various biological targets, sparking interest in medicinal chemistry for designing enzyme inhibitors or receptor modulators. Recent studies highlight its relevance in addressing antibiotic resistance and chronic inflammation, aligning with global health trends. Additionally, its fluorescence properties have been explored for sensor technologies, a hot topic in nanotechnology and environmental monitoring.

From an industrial perspective, CAS No. 1904-60-5 is gaining traction in high-performance material synthesis. Its thermal stability and molecular rigidity make it suitable for polymeric additives or coating agents, addressing demands in sustainable materials. Environmental concerns have also driven research into its biodegradability and green synthesis routes, reflecting the shift toward eco-friendly chemistry. Users frequently search for "quinazolinone derivatives in drug design" or "CAS 1904-60-5 applications," underscoring its cross-disciplinary appeal.

Quality control of 3-AMINO-2-PHENYL-4(3H)-QUINAZOLINONE involves advanced analytical techniques like HPLC, NMR, and mass spectrometry, ensuring purity for research and commercial use. Regulatory compliance with REACH and FDA guidelines is critical for its adoption in pharmaceutical formulations. The compound's structure-activity relationships (SAR) are frequently discussed in academic forums, particularly regarding optimization strategies for enhanced efficacy.

Future prospects for CAS No. 1904-60-5 include exploration in personalized medicine and cancer therapeutics, where quinazolinones show promise. Its role in neurological disorders is another emerging area, coinciding with rising searches for "neuroprotective agents." As industries prioritize cost-effective synthesis and scalability, innovations in catalytic methods for producing this compound are anticipated to dominate patent filings.